4-fluoro-N-{[4-(pyrrolidin-1-ylcarbonyl)phenyl]carbamothioyl}benzamide

• Molecular Formula: C19H18FN3O2S
• Molecular Weight: 371.4 g/mol
• IUPAC Name: 4-fluoro-N-[[4-(pyrrolidine-1-carbonyl)phenyl]carbamothioyl]benzamide
• InChI: InChI=1S/C19H18FN3O2S/c20-15-7-3-13(4-8-15)17(24)22-19(26)21-16-9-5-14(6-10-16)18(25)23-11-1-2-12-23/h3-10H,1-2,11-12H2,(H2,21,22,24,26)
• InChI Key: DFFBWHKVDTZSNQ-UHFFFAOYSA-N
• SMILES: C1CCN(C1)C(=O)C2=CC=C(C=C2)NC(=S)NC(=O)C3=CC=C(C=C3)F

Description

4-fluoro-N-{[4-(pyrrolidin-1-ylcarbonyl)phenyl]carbamothioyl}benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicine and drug development. This compound belongs to the class of benzamide derivatives and has shown promising results in various studies related to cancer, inflammation, and neurological disorders.

Mechanism of Action

The mechanism of action of 4-fluoro-N-{[4-(pyrrolidin-1-ylcarbonyl)phenyl]carbamothioyl}benzamide involves the inhibition of various enzymes and signaling pathways that are involved in the growth and proliferation of cancer cells. It has also been shown to modulate the immune system and reduce inflammation in the body.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-fluoro-N-{[4-(pyrrolidin-1-ylcarbonyl)phenyl]carbamothioyl}benzamide are primarily related to its anti-cancer and anti-inflammatory properties. It has been shown to induce cell death in cancer cells and reduce inflammation in the body, leading to improved health outcomes in various diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 4-fluoro-N-{[4-(pyrrolidin-1-ylcarbonyl)phenyl]carbamothioyl}benzamide in lab experiments include its potent anti-cancer and anti-inflammatory properties, as well as its relatively low toxicity. However, its limitations include its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

The potential future directions for research on 4-fluoro-N-{[4-(pyrrolidin-1-ylcarbonyl)phenyl]carbamothioyl}benzamide are vast and varied. Some of the possible future directions include further studies on its anti-cancer and anti-inflammatory properties, as well as its potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, research could focus on developing new synthesis methods for this compound to improve its solubility and efficacy in various experiments.

Synthesis Methods

The synthesis of 4-fluoro-N-{[4-(pyrrolidin-1-ylcarbonyl)phenyl]carbamothioyl}benzamide involves the reaction of 4-fluorobenzoic acid with thionyl chloride, followed by the reaction with 4-aminophenyl-pyrrolidin-1-yl-carbonyl chloride. The resulting compound is then reacted with thiourea to obtain the final product.

Scientific Research Applications

The potential applications of 4-fluoro-N-{[4-(pyrrolidin-1-ylcarbonyl)phenyl]carbamothioyl}benzamide in scientific research are vast and varied. One of the most significant applications of this compound is in cancer research, where it has been shown to inhibit the growth of cancer cells and induce apoptosis. It has also been studied for its anti-inflammatory properties and has shown promising results in the treatment of various inflammatory diseases such as arthritis and colitis.